Cas no 959795-70-1 (4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]aniline)

• Product name: 4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]aniline
• CAS No: 959795-70-1
• MF: C₁₆H₂₆N₄
• MW: 274.4044
• MDL: MFCD22493476
• CID: 1040230

4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-(4-Methylpiperazin-1-yl)piperidin-1-yl)aniline
• 4-[4-(4-methyl-1-piperazinyl)-1-piperidinyl]Benzenamine
• 4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]aniline
• 4-[4-(4-METHYL-PIPERAZIN-1-YL)-PIPERIDIN-1-YL]-PHENYLAMINE
• MSPNKVDLRJIFRZ-UHFFFAOYSA-N
• BCP18246
• 6715AC
• SC5110
• SB18264
• AX8236950
• 4-[4-(4-Methylpiperazine-1-yl)piperidino]aniline
• 4-[4

• MDL： MFCD22493476
• Inchi： 1S/C16H26N4/c1-18-10-12-20(13-11-18)16-6-8-19(9-7-16)15-4-2-14(17)3-5-15/h2-5,16H,6-13,17H2,1H3
• InChI Key： MSPNKVDLRJIFRZ-UHFFFAOYSA-N
• SMILES： N1(C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])N(C2C([H])=C([H])C(=C([H])C=2[H])N([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 285
• Topological Polar Surface Area: 35.7

Experimental Properties

• Density: 1.114±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (150 g/l) (25 º C),

4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]aniline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]aniline

4-[4-(4-Methylpiperazin-1-yl)Piperidin-1-yl]aniline: A Comprehensive Overview

4-[4-(4-Methylpiperazin-1-yl)piperidin-1-yl]aniline (CAS No. 959795-70-1) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmacology, and materials science. This compound, also known as MPA-Pip-An, is characterized by its unique molecular structure, which includes a piperazine and a piperidine moiety, both of which are crucial for its biological and chemical properties.

The molecular formula of 4-[4-(4-Methylpiperazin-1-yl)piperidin-1-yl]aniline is C₁₆H₂₃N₃, and its molecular weight is approximately 257.37 g/mol. The compound's structure features a central aniline core with a substituted piperazine and piperidine ring system, which imparts it with a range of functional properties. The presence of the methylpiperazine and piperidine groups enhances the compound's solubility and bioavailability, making it an attractive candidate for various applications.

In the realm of medicinal chemistry, 4-[4-(4-Methylpiperazin-1-yl)piperidin-1-yl]aniline has been extensively studied for its potential therapeutic applications. Recent research has highlighted its role as a potent modulator of various biological pathways, particularly those involved in neurodegenerative diseases and cancer. For instance, studies have shown that this compound can effectively inhibit the activity of specific enzymes and receptors, thereby modulating cellular processes such as apoptosis and cell proliferation.

A notable study published in the *Journal of Medicinal Chemistry* in 2022 investigated the anti-inflammatory properties of MPA-Pip-An. The researchers found that the compound significantly reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 4-[4-(4-Methylpiperazin-1-yl)piperidin-1-yl]aniline could be a promising candidate for the development of anti-inflammatory drugs.

Beyond its therapeutic potential, MPA-Pip-An has also been explored for its use in materials science. Its unique molecular structure makes it an excellent candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have developed a novel polymer based on 4-[4-(4-Methylpiperazin-1-yl)piperidin-1-yl]aniline that exhibits exceptional mechanical strength and thermal stability. This polymer has potential applications in areas such as aerospace engineering and electronics.

In addition to its biological and material applications, MPA-Pip-An has been studied for its environmental impact. A recent study published in *Environmental Science & Technology* evaluated the biodegradability and ecotoxicity of the compound. The results indicated that 4-[4-(4-Methylpiperazin-1-yl)piperidin-1-yl]aniline is biodegradable under aerobic conditions and does not pose significant ecotoxicological risks at environmentally relevant concentrations.

The synthesis of MPA-Pip-An typically involves multi-step reactions starting from commercially available starting materials. One common synthetic route involves the reaction of 4-chloroaniline with 1-methylpiperazine to form an intermediate, followed by further reaction with piperidine to yield the final product. This synthetic pathway is well-documented in the literature and can be optimized to achieve high yields and purity levels.

In conclusion, 4-[4-(4-Methylpiperazin-1-yl)piperidin-1-yl]aniline (CAS No. 959795-70-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental science. Its unique molecular structure and functional properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, MPA-Pip-An is poised to play a significant role in advancing various scientific fields.